PROTAC c-Met degrader-2 structure and chemical composition
PROTAC c-Met degrader-2 structure and chemical composition
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the structure, chemical composition, and biological activity of PROTAC c-Met degrader-2, a proteolysis-targeting chimera designed to induce the degradation of the c-Met proto-oncogene.
Core Concepts: PROTACs and the c-Met Target
Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that offer a novel therapeutic modality by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively eliminate target proteins. A PROTAC typically consists of three components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two. This tripartite structure facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.
The c-Met receptor tyrosine kinase, also known as hepatocyte growth factor receptor (HGFR), is a well-validated target in oncology. Aberrant c-Met signaling, driven by gene amplification, mutation, or overexpression, is implicated in the development and progression of numerous cancers. It activates downstream pathways, including the RAS-MAPK and PI3K-AKT pathways, which promote cell proliferation, survival, migration, and invasion.
PROTAC c-Met Degrader-2: Structure and Chemical Composition
PROTAC c-Met degrader-2 is a synthetic molecule designed to specifically target the c-Met protein for degradation. Its structure is a conjugate of the c-Met inhibitor Foretinib, a linker moiety, and a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, which is a derivative of thalidomide.
Chemical Structure:
-
c-Met Ligand: Foretinib
-
E3 Ligase Ligand: CRBN ligand (Thalidomide derivative)
-
Linker: A polyether-based linker connects the c-Met ligand to the CRBN ligand.
Chemical Formula: C₅₁H₅₀F₂N₆O₁₃[1]
IUPAC Name: 1-N'-[4-[7-[3-[3-[3-[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyethylamino]-3-oxopropoxy]propoxy]propoxy]-6-methoxyquinolin-4-yl]oxy-3-fluorophenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide[1]
Molecular Weight: 992.97 g/mol [2][3]
Quantitative Biological Data
The efficacy of PROTAC c-Met degrader-2 has been characterized by its ability to induce the degradation of the c-Met protein. The key performance metric for a PROTAC is the DC50 value, which represents the concentration of the compound required to degrade 50% of the target protein.
| Parameter | Value | Cell Line | Reference |
| DC50 | 50 nM | Not Specified | [2][3][4] |
Further quantitative data, including IC50 for c-Met inhibition, Dmax (maximum degradation), selectivity against other kinases, and pharmacokinetic parameters, are detailed within the patent documentation WO2018226542A1.[2][3]
Signaling Pathways and Mechanism of Action
PROTAC c-Met degrader-2 functions by inducing the selective degradation of the c-Met protein, thereby inhibiting its downstream signaling cascades.
The degradation of c-Met by PROTAC c-Met degrader-2 effectively shuts down these pro-cancerous signaling pathways.
The mechanism of action for PROTAC c-Met degrader-2 follows the canonical PROTAC model:
Experimental Protocols
The following are generalized protocols for the key experiments used to characterize PROTAC c-Met degrader-2, based on standard methodologies in the field. Specific details for this molecule are outlined in patent WO2018226542A1.
Synthesis of PROTAC c-Met Degrader-2
The synthesis of PROTAC c-Met degrader-2 involves a multi-step chemical process. A detailed, step-by-step synthesis protocol, including reagents, reaction conditions, and purification methods, is provided in the experimental section of patent WO2018226542A1. The general approach involves the synthesis of the Foretinib-linker conjugate and the CRBN-linker conjugate, followed by a final coupling reaction to yield the heterobifunctional PROTAC.
c-Met Degradation Assay (Western Blot)
This assay is used to determine the DC50 and Dmax of the PROTAC.
Materials:
-
c-Met expressing cancer cell line (e.g., Hs746T, EBC-1)
-
Cell culture medium and supplements
-
PROTAC c-Met degrader-2
-
DMSO (vehicle control)
-
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
-
BCA protein assay kit
-
SDS-PAGE gels and electrophoresis apparatus
-
PVDF or nitrocellulose membranes
-
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
-
Primary antibodies (anti-c-Met, anti-GAPDH, or anti-β-actin)
-
HRP-conjugated secondary antibody
-
Enhanced chemiluminescence (ECL) substrate
-
Chemiluminescence imaging system
Protocol:
-
Cell Seeding and Treatment: Seed cells in multi-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of PROTAC c-Met degrader-2 or DMSO for a specified time (e.g., 24 hours).
-
Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.
-
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
-
SDS-PAGE and Western Blotting:
-
Normalize protein concentrations and prepare samples with Laemmli buffer.
-
Separate proteins by SDS-PAGE and transfer them to a membrane.
-
Block the membrane and incubate with primary antibodies overnight at 4°C.
-
Wash the membrane and incubate with HRP-conjugated secondary antibody.
-
Detect the signal using an ECL substrate and an imaging system.
-
-
Data Analysis: Quantify the band intensities and normalize the c-Met signal to the loading control. Calculate the percentage of c-Met degradation relative to the vehicle control for each concentration. The DC50 is determined by fitting the data to a dose-response curve.
Cell Viability Assay
This assay measures the effect of c-Met degradation on cell proliferation and viability.
Materials:
-
c-Met dependent cancer cell line
-
Cell culture medium and supplements
-
PROTAC c-Met degrader-2
-
DMSO
-
Cell viability reagent (e.g., CellTiter-Glo®, MTS, or MTT)
-
Plate reader (luminometer or spectrophotometer)
Protocol:
-
Cell Seeding: Seed cells in 96-well plates.
-
Compound Treatment: Treat cells with a serial dilution of the PROTAC for a specified period (e.g., 72 hours).
-
Reagent Addition: Add the cell viability reagent according to the manufacturer's instructions.
-
Signal Measurement: Measure the luminescence or absorbance using a plate reader.
-
Data Analysis: Normalize the data to the vehicle control and calculate the IC50 value by fitting the data to a dose-response curve.
In Vivo Xenograft Model
This assay evaluates the anti-tumor efficacy of the PROTAC in a living organism.
Materials:
-
Immunocompromised mice (e.g., nude or NOD/SCID)
-
c-Met driven tumor cells
-
PROTAC c-Met degrader-2 formulated for in vivo administration
-
Vehicle control
-
Calipers for tumor measurement
Protocol:
-
Tumor Implantation: Subcutaneously implant tumor cells into the flanks of the mice.
-
Tumor Growth and Randomization: Once tumors reach a palpable size, randomize the mice into treatment and control groups.
-
Dosing: Administer the PROTAC or vehicle control according to a predetermined schedule and route (e.g., intraperitoneal or oral).
-
Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Also, monitor the body weight and overall health of the mice.
-
Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot to confirm c-Met degradation).
Conclusion
PROTAC c-Met degrader-2 represents a promising therapeutic agent for the treatment of c-Met-driven cancers. Its ability to induce the degradation of c-Met offers a distinct advantage over traditional small-molecule inhibitors, potentially leading to a more profound and durable anti-tumor response. The data and protocols presented in this guide provide a foundational understanding for researchers and drug developers working in the field of targeted protein degradation. For more detailed information, please refer to patent WO2018226542A1.
References
- 1. WO2014081954A1 - BISPECIFIC EGFR/c-Met ANTIBODIES - Google Patents [patents.google.com]
- 2. WO2024108193A3 - Degradation of cmet using a bispecific binding agent - Google Patents [patents.google.com]
- 3. Effective implementation of novel MET pharmacodynamic assays in translational studies - PMC [pmc.ncbi.nlm.nih.gov]
- 4. US20210163604A1 - DRUG CONJUGATES OF cMET MONOCLONAL BINDING AGENTS, AND USES THEREOF - Google Patents [patents.google.com]
